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Compound of Interest

Compound Name: Biotin-PEG2-alkyne

Cat. No.: B8098802

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, applications, and
experimental protocols related to Biotin-PEG2-alkyne, a key reagent in bioconjugation and
molecular biology.

Core Properties and Specifications

Biotin-PEG2-alkyne is a chemical compound that incorporates a biotin moiety, a short
polyethylene glycol (PEG) spacer, and a terminal alkyne group. This structure makes it an
invaluable tool for the biotinylation of molecules containing an azide group through a copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC) reaction, a cornerstone of "click chemistry".

The key quantitative data for Biotin-PEG2-alkyne are summarized in the table below:
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Property Value References
Molecular Formula C17H27N304S [L1121[31[4]
Molecular Weight 369.48 g/mol [1112][31[4]
CAS Number 2227450-68-0 [11[2][3][4]
Purity >95% [21[4]
Appearance White powder [4]

Soluble in water, DMSO, DMF,

Solubility DCM

[4]1(5]

Signaling Pathways and Logical Relationships

The primary utility of Biotin-PEG2-alkyne lies in its ability to covalently link to azide-modified

molecules. The biotin group serves as a high-affinity tag for detection, purification, or

immobilization using streptavidin or avidin. The PEG spacer enhances water solubility and

reduces steric hindrance between the biotin and the target molecule.[2][4]
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Biotin-PEG2-alkyne Structure
(Biotin I\/Ioiety)
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Experimental Workflow: Protein Biotinylation

1. Prepare Stock Solutions
(Biotin-PEG2-alkyne, CuSO4, Ligand, Ascorbate)

l

2. Combine Reactants
(Azide-Protein, Biotin-PEG2-alkyne, Ligand, CuS0O4)

3. Initiate Reaction
(Add Sodium Ascorbate)

4. Incubate
(Room Temperature, 1-4 hours)

5. Purify
(Remove excess reagents)

6. Verify Biotinylation
(Western Blot or Mass Spectrometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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